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Compound of Interest

Compound Name: DSPE-alkyne

Cat. No.: B13707598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources,

availability, and key experimental protocols for 1,2-distearoyl-sn-glycero-3-

phosphoethanolamine-N-[propargyl] (DSPE-alkyne). This functionalized phospholipid is a

critical component in the development of advanced drug delivery systems, enabling the

conjugation of various molecules through "click chemistry."

Commercial Availability of DSPE-Alkyne and its
Derivatives
DSPE-alkyne and its polyethylene glycol (PEG) conjugated derivatives are available from a

range of specialized biochemical suppliers. These lipids are offered at various purity levels and

in different quantities to suit diverse research and development needs. Below is a summary of

commercially available DSPE-alkyne products.
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Supplier
Product
Name

Molecular
Weight (
g/mol )

Purity
Available
Quantities

Storage

BroadPharm DSPE-Alkyne 830.1 >95%

50 mg, 100

mg, 250 mg,

500 mg

-20°C

DSPE-PEG-

alkyne
2000 >90%

250 mg, 500

mg, 1 g
-20°C

AxisPharm
DSPE-PEG-

Alkyne
3400 ≥95%

Contact for

pricing
In Stock

Creative

Biolabs
DSPE-Alkyne 828.17 >95%

Contact for

pricing
-20°C

MedchemExp

ress

DSPE-PEG-

alkyne
2000 >85%

Contact for

pricing

-20°C for 3

years

NSP-

Functional

Polymers

DSPE-PEG-

Alkyne

1000, 2000,

3400, 5000
>90%

100 mg, 500

mg, 1 g

-20°C (long

term)

DC

Chemicals

DSPE-PEG-

alkyne
2000 Not specified

Contact for

pricing

-20°C for 2

years

Biopharma

PEG

DSPE-PEG-

Alkyne
Various Not specified

Contact for

pricing
-5°C

Note: The purity and molecular weight of PEGylated derivatives can be subject to lot-to-lot

variability. It is recommended to consult the certificate of analysis provided by the supplier for

precise information. Solubility for most DSPE-alkyne and DSPE-PEG-alkyne products is

reported in organic solvents such as chloroform, dichloromethane, DMSO, and DMF[1][2].

Experimental Protocols
Preparation of DSPE-Alkyne Containing Liposomes via
Thin-Film Hydration
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This protocol describes a common method for preparing liposomes incorporating DSPE-
alkyne, which can then be used for drug encapsulation and subsequent surface modification

via click chemistry.[3][4]

Materials:

Primary phospholipid (e.g., DSPC, DPPC)

Cholesterol

DSPE-alkyne or DSPE-PEG-alkyne

Organic solvent (e.g., chloroform or a chloroform:methanol mixture)

Hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

Round-bottom flask

Rotary evaporator

Water bath

Extruder with polycarbonate membranes of desired pore size (e.g., 100 nm)

Methodology:

Lipid Film Formation:

Dissolve the desired lipids (e.g., a molar ratio of DSPC:Cholesterol:DSPE-PEG-alkyne

55:40:5) in an appropriate volume of organic solvent in a round-bottom flask.

Remove the organic solvent using a rotary evaporator under vacuum. A thin lipid film will

form on the wall of the flask.

To ensure complete removal of the solvent, further dry the lipid film under high vacuum for

at least 2 hours.

Hydration:
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Hydrate the dry lipid film with the chosen aqueous buffer by adding the buffer to the flask

and agitating. The temperature of the buffer should be above the phase transition

temperature (Tm) of the lipids.

This process results in the formation of multilamellar vesicles (MLVs).

Size Reduction (Extrusion):

To obtain unilamellar vesicles of a defined size, the MLV suspension is extruded through

polycarbonate membranes with a specific pore size.

This is typically done by passing the suspension through the extruder 10-20 times. The

resulting liposome solution should appear translucent.

Purification:

Remove any unencapsulated material by size exclusion chromatography or dialysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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